Cas no 1319196-80-9 (4-benzyl-2-ethylmorpholine)
4-benzyl-2-ethylmorpholine structure
Product Name:4-benzyl-2-ethylmorpholine
CAS No:1319196-80-9
MF:C13H19NO
MW:205.296063661575
CID:2123953
PubChem ID:23381432
Update Time:2025-04-21
4-benzyl-2-ethylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-benzyl-2-ethylmorpholine
- DA-12374
- SCHEMBL2228313
- QZLXZHZAMJLXIG-UHFFFAOYSA-N
- 1319196-80-9
-
- Inchi: 1S/C13H19NO/c1-2-13-11-14(8-9-15-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
- InChI Key: QZLXZHZAMJLXIG-UHFFFAOYSA-N
- SMILES: O1CCN(CC2C=CC=CC=2)CC1CC
Computed Properties
- Exact Mass: 205.14700
- Monoisotopic Mass: 205.146664230Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47000
- LogP: 2.23530
4-benzyl-2-ethylmorpholine Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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